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Compound of Interest

Methyl 5-(trifluoromethyl)pyridine-
Compound Name:
2-carboxylate

Cat. No.: B055342

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is a key building block in medicinal
chemistry and drug discovery, prized for its versatile reactivity and the unique physicochemical
properties imparted by the trifluoromethyl group. This document provides an in-depth technical
overview of its chemical properties, synthesis, spectroscopic characterization, and its existing
and potential applications in the development of novel therapeutics. Detailed experimental
protocols, data analysis, and visualizations of relevant chemical pathways are presented to
serve as a comprehensive resource for researchers in the field.

Chemical Properties and Data

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate, also known by its IUPAC name, is a solid
organic compound. The presence of the electron-withdrawing trifluoromethyl group at the 5-
position significantly influences the electronic properties of the pyridine ring, enhancing its
stability and modulating its reactivity.[1]
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Property Value Reference
Methyl 5-

IUPAC Name (trifluoromethyl)pyridine-2- N/A
carboxylate

CAS Number 124236-37-9 [2]

Molecular Formula CsHeF3sNO2 [2]

Molecular Weight 205.13 g/mol [2]

Physical Form Solid [2]

SMILES COC(=0)clccc(cnl)C(F)(F)F [2]
1S/C8H6F3NO2/c1-14-7(13)6-

InChl 3-2-5(4-12-6)8(9,10)11/h2- [2]
4H,1H3
CHRQADSGOKVKER-

InChl Key [2]
UHFFFAOYSA-N

Synthesis

The synthesis of Methyl 5-(trifluoromethyl)pyridine-2-carboxylate can be achieved through

a multi-step process, typically starting from a readily available picoline derivative. The

introduction of the trifluoromethyl group is a key transformation, often accomplished via a

chlorine/fluorine exchange reaction.[3][4] A common precursor is 5-(trifluoromethyl)picolinic

acid, which can be esterified to yield the final product.

General Synthetic Workflow

A plausible synthetic route involves the following key transformations:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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